Cas no 2034508-06-8 (2-ethoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide)

• Product Name: 2-ethoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide
• CAS No: 2034508-06-8
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 5335156
• Update Time: 2025-07-22

2-ethoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide
• 2-ethoxy-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]benzamide
• 2-ethoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide

• Inchi： 1S/C18H19N5O2/c1-2-25-16-6-4-3-5-14(16)18(24)22-10-12-23-11-9-21-17(23)15-13-19-7-8-20-15/h3-9,11,13H,2,10,12H2,1H3,(H,22,24)
• InChI Key： POWPHDCXTMCLQI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(NCCN1C=CN=C1C1C=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 422
• XLogP3: 0.8
• Topological Polar Surface Area: 81.9

Additional information on 2-ethoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide

Comprehensive Overview of 2-ethoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS No. 2034508-06-8)

2-ethoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide, with the CAS number 2034508-06-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the pyrazine and imidazole rings, make it a promising candidate for drug discovery and development.

In recent years, researchers have focused on the potential applications of 2-ethoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide in targeting specific enzymes and receptors. Its molecular structure suggests possible interactions with kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern drug development. The compound's ethoxybenzamide moiety further enhances its solubility and bioavailability, making it a viable candidate for oral administration.

The synthesis of CAS No. 2034508-06-8 involves multi-step organic reactions, including condensation and amidation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the increasing demand for small-molecule therapeutics, this compound has been explored in preclinical studies for its potential efficacy in treating metabolic disorders and inflammatory conditions.

One of the most searched questions related to 2-ethoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide is its role in cancer research. Preliminary studies suggest that the compound may exhibit anti-proliferative properties, particularly in certain cancer cell lines. However, further research is needed to validate these findings and elucidate its mechanism of action. The compound's ability to modulate cell signaling pathways has also sparked interest in its potential use as a therapeutic agent.

Another area of interest is the compound's potential application in neurodegenerative diseases. With the rising prevalence of conditions like Alzheimer's and Parkinson's, researchers are actively investigating molecules that can target neuroinflammation and oxidative stress. The pyrazine-imidazole core of CAS No. 2034508-06-8 may offer neuroprotective benefits, though extensive clinical trials are required to confirm this hypothesis.

From a commercial perspective, 2-ethoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide is available in limited quantities for research purposes. Suppliers often highlight its high purity (>98%) and compatibility with high-throughput screening (HTS) assays. The compound's stability under various pH conditions and its low cytotoxicity profile make it a valuable tool for drug discovery programs.

In conclusion, 2-ethoxy-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS No. 2034508-06-8) represents a fascinating area of study in medicinal chemistry. Its multifaceted applications, from cancer therapy to neuroprotection, underscore its potential as a versatile bioactive molecule. As research progresses, this compound may pave the way for innovative treatments addressing some of the most challenging medical conditions today.